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Compound of Interest

Compound Name: PSI-7977-13CD3

Cat. No.: B1155670

Get Quote

Executive Summary: Immediate Action Required
PSI-7977-13CD3 (Sofosbuvir-13C, d3) is a stable isotope-labeled reference standard used in

bioanalysis.

Radiological Status:NON-RADIOACTIVE. Do not dispose of in radioactive waste streams.[1]

Chemical Hazard:HIGH POTENCY API. Treat as a reproductive toxin and specific target

organ toxicant.

Disposal Method: High-temperature incineration (

) via an approved hazardous waste contractor. NO drain disposal.

Identification & Hazard Assessment
To ensure compliant disposal, you must first validate the material's physicochemical profile.

PSI-7977-13CD3 is the stable isotope-labeled analog of Sofosbuvir, a nucleotide analog

inhibitor of HCV NS5B polymerase.
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Parameter Specification

Compound Name PSI-7977-13CD3 (Sofosbuvir-13CD3)

CAS Number 1190307-88-0 (Parent Unlabeled)

Isotopes

Carbon-13 (

) and Deuterium (

)

Radioactivity None (Stable Isotope)

GHS Classification

Warning/Danger; H302 (Harmful if swallowed),

H360 (May damage fertility/unborn child), H372

(Organ damage)

Molecular Weight
~533.5 g/mol (varies by specific labeling

pattern)

The "Isotope Myth" (Critical Safety Note)
Laboratory personnel frequently misclassify "13C" or "d3" labeled compounds as radioactive

due to the nomenclature.

Fact:

and Deuterium are naturally occurring stable isotopes.[2] They do not decay and emit no
ionizing radiation.

Operational Impact: Disposing of this material in radioactive waste containers (RAM waste)

will trigger costly rejection fees from your waste hauler and potential regulatory audits for

mixing waste streams.

Waste Classification & Segregation
Proper segregation is the foundation of a self-validating safety system. You must categorize

PSI-7977-13CD3 based on its physical state at the time of disposal.

Decision Logic for Waste Segregation
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Use the following logic flow to determine the correct waste stream.

Waste: PSI-7977-13CD3

Is it mixed with
Radioactive tracers (e.g., 14C, 3H)?

Radioactive Waste
(Mixed Waste Stream)

YES

Is it dissolved in
Flammable Solvent?

NO (Standard)

Hazardous Chemical Waste
(Ignitable D001 + Toxic)

YES (e.g., MeOH)

Solid/Trace Residue

NO

Hazardous Chemical Waste
(Solid Toxic)

Pure Substance

Figure 1: Waste Stream Classification Logic for PSI-7977-13CD3

Click to download full resolution via product page

Detailed Disposal Protocols
Scenario A: Solid Waste (Vials, Weighing Boats, PPE)

Applicability: Expired reference standards, empty vials with visible residue, contaminated

gloves.
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Container: Rigid, puncture-resistant container (e.g., High-Density Polyethylene - HDPE).

Labeling: Must read "HAZARDOUS WASTE - TOXIC." List constituents: "Sofosbuvir (PSI-

7977) Residue."[3]

Destruction:Incineration Only. Do not landfill. The biological activity of nucleotide analogs

persists in soil; high-temperature incineration ensures complete mineralization.

Scenario B: Liquid Waste (Stock Solutions, HPLC Effluent)
Applicability: Leftover stock solutions (usually in Methanol or DMSO) or LC-MS waste lines.

Container: Safety solvent can (Carboy) with vented cap.

Compatibility: Ensure the container material (HDPE or Glass) is compatible with the solvent

carrier.

Labeling:

If in Methanol/Acetonitrile: "HAZARDOUS WASTE - FLAMMABLE, TOXIC."

List percentages: e.g., "Methanol 99%, Sofosbuvir <1%."

Regulatory Note: Under EPA RCRA guidelines, if the solvent is ignitable (Flash point <60°C),

the mixture carries the D001 waste code.

Scenario C: "Empty" Containers (The P-List/U-List Context)
While Sofosbuvir is not explicitly P-listed (acutely hazardous) by the EPA, best practice for

potent drug compounds dictates treating the container as hazardous unless triple-rinsed with a

solvent capable of dissolving the drug (e.g., Methanol).

Recommendation: Dispose of the vial with the cap as solid hazardous waste. Do not attempt

to wash and recycle glass vials used for potent antiviral standards.

Emergency Spill Response (Bio-Safety Level 2 Default)
In the event of a powder spill or stock solution breakage, immediate containment is necessary

to prevent aerosolization.
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1. Evacuate & Secure
(Alert nearby personnel)

2. Don PPE
(Double Nitrile Gloves,

N95/P100, Gown)

3. Containment
(Cover with absorbent pads

Dampen if powder)

4. Decontamination
(Clean with 10% Bleach,

then Water rinse)

Figure 2: Spill Response Workflow for Potent Nucleotide Analogs

5. Disposal
(All materials into

Hazardous Waste bag)

Click to download full resolution via product page

Decontamination Chemistry: While incineration is required for final destruction, surface

decontamination can be achieved using strong oxidizers.

Primary Wash: 10% Sodium Hypochlorite (Bleach) solution. Allow 10-minute contact time to

degrade the nucleoside structure.

Secondary Wash: Water (to remove bleach residue).

Tertiary Wash: 70% Isopropanol (to remove organic films).

Regulatory Compliance & Documentation
Adherence to these regulations is mandatory for legal operation.

EPA (USA):

RCRA Status: PSI-7977 is not a listed waste, but exhibits toxicity characteristics.

Management Standards: Follow 40 CFR Part 266 Subpart P (Management Standards for

Hazardous Waste Pharmaceuticals) if you are a healthcare facility, or standard Generator

requirements (40 CFR 262) if you are a research lab.

Prohibition: Sewering (pouring down the drain) is strictly prohibited for hazardous

pharmaceuticals [1].

Chain of Custody:

Maintain a log of usage for the 13CD3 standard.
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Record the mass disposed of in your waste manifest.

Waste Code Suggestion: If not mixed with solvents, use state-specific codes for "Non-

RCRA Regulated Hazardous Waste" or default to D001 (Ignitable) if in solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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